Cas no 1420941-98-5 (2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine)

• Product Name: 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine
• CAS No: 1420941-98-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5324438
• Update Time: 2025-10-29

2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-3-(3-piperidinylmethoxy)-
• 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine

• Inchi： 1S/C11H17N3O/c1-9-11(14-6-5-13-9)15-8-10-3-2-4-12-7-10/h5-6,10,12H,2-4,7-8H2,1H3
• InChI Key： XWVSPZZXTHKUMS-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCCNC1

Additional information on 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine

Comprehensive Overview of 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine (CAS No. 1420941-98-5)

2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine (CAS No. 1420941-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazine family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a pyrazine core with a piperidin-3-yl methoxy substituent, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of new therapeutics for neurological disorders or innovative agrochemicals. The compound's CAS No. 1420941-98-5 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine lies in its versatility. The piperidine moiety enhances its solubility and bioavailability, while the pyrazine ring contributes to its stability and reactivity. These properties make it an attractive building block for high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its synthetic accessibility has been optimized in recent protocols, addressing earlier challenges in large-scale production.

The compound's applications extend beyond traditional pharmaceuticals. With the rise of precision agriculture, 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine is being explored as a potential plant growth regulator or pesticide intermediate. Its mode of action, which may involve interference with microbial or insect metabolic pathways, aligns with the industry's shift toward eco-friendly solutions. This dual utility in human health and agriculture underscores its cross-disciplinary importance.

From a technical perspective, the synthesis of CAS No. 1420941-98-5 typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Recent publications highlight improved yields through microwave-assisted synthesis, a technique gaining traction in green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in drug development.

As the scientific community prioritizes sustainable chemistry, 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine exemplifies how molecular design can balance efficacy and environmental impact. Its low toxicity profile, as reported in preliminary studies, further supports its adoption in biocompatible formulations. Future research may explore its role in targeted drug delivery or smart materials, leveraging its modular structure for customization.

In conclusion, 2-methyl-3-[(piperidin-3-yl)methoxy]pyrazine (CAS No. 1420941-98-5) represents a compelling case study in modern chemical innovation. Its intersection with trending topics like drug repurposing, green synthesis, and agricultural biotechnology ensures its continued relevance. For researchers and industry professionals, this compound offers a fertile ground for exploration, bridging gaps between theoretical design and practical applications.